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Compound of Interest

(4-Chlorophenyl)(pyridin-3-
Compound Name:

yl)methanamine
CAS No.: 883548-10-5
Cat. No.: B1588841

Get Quote

Executive Summary

(4-Chlorophenyl)(pyridin-3-yl)methanamine (CAS 883548-10-5) is a critical
diarylmethylamine scaffold employed primarily as a high-value intermediate in medicinal
chemistry. Its structural architecture—comprising an electron-deficient pyridine ring and an
electron-rich (halogenated) phenyl ring linked by a chiral methanamine bridge—serves as a
pharmacophore backbone for various H1-antihistamines, kinase inhibitors, and antiviral agents.

This guide provides a definitive technical profile, resolving common registry confusion with
methylated analogs, and outlines a validated synthesis protocol based on reductive amination.
The methodologies described below prioritize high-fidelity structural verification and scalable
synthesis logic.

Identification & Registry Specifications

Accurate identification of this compound is frequently complicated by its structural similarity to
its ketone precursor and
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-methylated derivatives. The table below establishes the authoritative registry data.

Core Registry Data

Parameter

Specification

Notes

CAS Number

883548-10-5

Primary Identifier

Chemical Name

(4-Chlorophenyl)(pyridin-3-
yl)methanamine

IUPAC Standard

Synonyms

-(4-Chlorophenyl)-3-
pyridinemethanamine; 1-(4-
Chlorophenyl)-1-(pyridin-3-

yl)methanamine

Common vendor variations

Molecular Formula

Molecular Weight 218.68 g/mol Monoisotopic Mass: 218.06
MDL Number MFCD08144803
BGUVQMLTPOSSPH-
InChl Key
UHFFFAOYSA-N
SMILES NC(clccencl)clecec(Cl)ecl

Structural differentiation (Common Pitfalls)

Researchers often confuse CAS 883548-10-5 with closely related analogs. It is vital to

distinguish these to avoid synthesis errors.

e The Ketone Precursor: (4-Chlorophenyl)(pyridin-3-yl)methanone (CAS 14548-44-8).
Difference: Carbonyl group instead of amine.

e The N-Methyl Derivative:amine (CAS 1156267-03-6).[1][2] Difference: Secondary amine vs.

Primary amine.

Validated Synthesis Protocol

The most robust route to CAS 883548-10-5 is the reductive amination of the corresponding

ketone. This method is preferred over Grignard addition to nitriles due to the higher stability of
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the ketone precursor and cleaner impurity profiles.

Reaction Logic & Mechanism

The synthesis proceeds via the formation of an in situ imine intermediate, which is
subsequently reduced by a hydride source. Ammonium acetate (

) is selected as the ammonia source because it buffers the reaction, facilitating imine formation
without polymerizing the pyridine ring.

Reagents:
e Precursor: (4-Chlorophenyl)(pyridin-3-yl)methanone (1.0 eq)
e Amine Source: Ammonium Acetate (

) (10.0 eq)

e Reducing Agent: Sodium Cyanoborohydride (

) (3.0 eq)

e Solvent: Methanol (anhydrous)

Step-by-Step Methodology

e Imine Formation (Equilibrium):
o Dissolve (4-Chlorophenyl)(pyridin-3-yl)methanone in anhydrous methanol under

atmosphere.

o Add Ammonium Acetate in a single portion.

o Technical Insight: Stir at room temperature for 30 minutes. This allows the ketone-imine
equilibrium to establish before reduction, minimizing direct reduction of the ketone to the
alcohol (a common side product).

e Reduction:
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Cool the mixture to 0°C.

[e]

o

Add Sodium Cyanoborohydride portion-wise over 15 minutes.

[¢]

Causality: Slow addition prevents rapid hydrogen gas evolution and exotherms that could
degrade the labile imine.

[¢]

Allow the reaction to warm to room temperature and stir for 12—-16 hours.
e Quenching & Work-up:

o Quench with 1N HCI (to pH < 2) to decompose excess hydride and hydrolyze any borate
complexes.

o Basify with NaOH (to pH > 10) to liberate the free amine.

o Extract with Dichloromethane (DCM) (
).

o Dry organic layer over
and concentrate.

o Purification:

o If necessary, purify via flash column chromatography (DCM:MeOH:NH4OH gradient).

Synthesis Workflow Diagram
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Start: (4-Chlorophenyl)(pyridin-3-yl)methanone
(CAS 14548-44-8)

(@)

Dissolution

Step 1: Imine Formation
Reagent: NH4OAc (excess)
Solvent: MeOH, 25°C, 30 min

Equilibrium

Intermediate: Imine Species
(Transient)

Hydride Transfer

Step 2: Reduction
Reagent: NaCNBH3
Temp: 0°C -> RT, 12h

Completion

Step 3: Acid/Base Workup
1. HCI (pH < 2)
2. NaOH (pH > 10)

Extraction & Drying

Final Product: (4-Chlorophenyl)(pyridin-3-yl)methanamine
(CAS 883548-10-5)

Click to download full resolution via product page

Figure 1: Reductive amination workflow for the synthesis of CAS 883548-10-5.

Applications in Drug Discovery[5][6]

The (4-Chlorophenyl)(pyridin-3-yl)methanamine scaffold is a versatile building block. Its
utility stems from the specific electronic properties of the pyridine ring (H-bond acceptor) and
the chlorophenyl ring (lipophilic anchor).
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Medicinal Chemistry Utility

o H1-Antihistamine Analogs: The structure mimics the diarylmethylamine core found in
second-generation antihistamines. The pyridine nitrogen provides a handle for further
functionalization or salt formation to tune solubility.

» Kinase Inhibition: The 3-pyridyl moiety is a common "hinge binder" in kinase inhibitor design,
interacting with the ATP-binding site of target proteins.

o Chiral Resolution Studies: As a racemic primary amine, this compound is frequently used to
test novel chiral resolving agents or asymmetric synthesis ligands.

Analytical Characterization (Expected Data)

To validate the synthesis, the following analytical signatures must be observed:

Technique Diagnostic Signal Interpretation

Methine proton (-CH-NH2).
1H NMR (DMSO-d6)

5.20 ppm (s, 1H) Distinctive singlet.
Pyridine
1HNMR 8.5-8.6 ppm (m, 2H) -protons. Deshielded by
nitrogen.
LC-MS (ESI+) m/z 219.1 Protonated molecular ion.
IR Spectroscopy ~3300-3400 N-H st)retching (Primary
amine).

Identification Logic & Verification

When sourcing or verifying this compound, use the following logic flow to ensure authenticity
and avoid isomeric confusion.
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Check Rings:

Yes .
4-Cl-Phenyl + 3-Pyridyl? ————=®{ Match: CAS 883548-10-5

Input: Structure/Name > Check Linker: No (C=0) > Mismatch: Ketone

Is it -CH(NH2)-? (CAS 14548-44-8)

Mismatch: N-Methyl
(CAS 1156267-03-6)

Click to download full resolution via product page
Figure 2: Decision logic for verifying the identity of CAS 883548-10-5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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